Cas no 956363-87-4 (4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 956363-87-4
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• MDL: MFCD04969994
• CID: 1072390
• PubChem ID: 6485383
• Update Time: 2025-06-08

4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Ethyl-1H-pyrazol-4-yl)-thiazol-2-ylamine
• 4-(1-ethylpyrazol-4-yl)-1,3-thiazol-2-amine
• A925945
• 4-(1-Ethyl-1H-pyrazol-4-yl)thiazol-2-amine
• FS-1937
• CS-0240702
• EN300-229721
• 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• 956363-87-4
• AKOS000302377
• STK298756
• 4-(1-ethylpyrazol-4-yl)thiazol-2-amine

• MDL： MFCD04969994
• Inchi： 1S/C8H10N4S/c1-2-12-4-6(3-10-12)7-5-13-8(9)11-7/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key： GKUFAKWQJHBPFH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NN(C=1)CC

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

Introduction to 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine (CAS No. 956363-87-4)

4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine, with the CAS number 956363-87-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine makes it a promising candidate for further research and development in various pharmaceutical areas.

The molecular formula of 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine is C₁₀H₁₂N₄S, and its molecular weight is 220.30 g/mol. The compound features a thiazole ring fused with a pyrazole ring, which are both heterocyclic structures known for their biological significance. The presence of the ethyl group on the pyrazole ring adds additional complexity and potential for functionalization, making this compound an interesting target for synthetic chemists and medicinal chemists alike.

In recent years, there has been a growing interest in the development of thiazole-based compounds due to their broad spectrum of biological activities. One of the key areas of research has been the investigation of thiazoles as potential anticancer agents. Studies have shown that certain thiazole derivatives can inhibit the growth of cancer cells by targeting specific signaling pathways or inducing apoptosis. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that a series of thiazole derivatives exhibited potent antiproliferative activity against various human cancer cell lines, including breast, lung, and colon cancer cells.

4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine has been evaluated for its potential anticancer properties as well. Preliminary studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate the exact molecular targets and mechanisms by which this compound exerts its anticancer effects.

Beyond its potential as an anticancer agent, 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine has also shown promise in other therapeutic areas. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that this compound exhibited significant anti-inflammatory activity in vitro and in vivo. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

The synthesis of 4-(1-ethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine has been reported using various methodologies. One common approach involves the reaction of 2-aminothiazole with 1-methylpyrazole in the presence of an appropriate coupling agent. This method provides good yields and allows for easy functionalization at different positions on the molecule. Another approach involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve overall efficiency.

In addition to its biological activities, the physical properties of 4-(1-ethyl-1H-pyrazol-4-y l)-1,3-thiazol -2 -amine have also been characterized . The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C . It is moderately soluble in organic solvents such as methanol , ethanol , and dimethyl sulfoxide (DMSO) , but has limited solubility in water . These properties make it suitable for various formulation strategies , including solid dosage forms and parenteral solutions .

The safety profile of 4-(1 -ethyl -1 H -pyraz ol -4 -yl ) - 1 , 3 -th iaz ol - 2 -ami ne strong > has been evaluated through preliminary toxicology studies . These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses . However , further long-term safety studies are necessary to fully assess its potential side effects and ensure its safe use in clinical settings . p > < p >In conclusion ,< strong > 4 -( 1 - eth yl - 1 H - pyr az ol - 4 - yl ) - 1 , 3 - thi az ol - 2 - amine ( CAS No . 956363 -87 - 4 ) strong > represents a promising compound with diverse biological activities , including anticancer and anti-inflammatory properties . Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in medicinal chemistry . Ongoing studies aim to optimize its pharmacological profile and explore its potential applications in various therapeutic areas . p > article > response >